(1-Ethyl-1H-imidazol-5-yl)methanol
Overview
Description
“(1-Ethyl-1H-imidazol-5-yl)methanol” is a chemical compound with the molecular formula C6H10N2O . It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .
Synthesis Analysis
The synthesis of imidazole derivatives has been a topic of interest in recent years. A review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles . These heterocycles are key components to functional molecules that are used in a variety of everyday applications .
Molecular Structure Analysis
The molecular structure of “this compound” includes an imidazole ring, which is a five-membered heterocyclic moiety with three carbon atoms, two nitrogen atoms, and two double bonds .
Chemical Reactions Analysis
Imidazoles are known for their versatility in chemical reactions. They are key components to functional molecules that are used in a variety of everyday applications . The bonds formed during the formation of the imidazole are highlighted in the synthesis process .
Scientific Research Applications
Synthesis and Chemical Properties
Research on the ethylation of imidazole derivatives, such as "(1-Ethyl-1H-imidazol-5-yl)methanol," focuses on synthesizing and understanding the structure and properties of these compounds. For example, a study detailed the synthesis, structure, and properties of bis(2-(1-ethyl-1H-imidazol-4-yl)acetate) copper(II), highlighting the compound's coordination with copper(II) in a tetragonally distorted octahedral geometry, which involves EPR measurement and DFT studies to assist in the assignment of electronic transitions (Banerjee et al., 2013).
Catalytic Applications
Imidazole derivatives, including "this compound," have been explored for their catalytic applications. A study on the alkylation of imidazoles in the presence of heterogeneous catalysts found that reactions of imidazoles with alcohols at high temperatures showed high selectivity and activity for N-alkylation, indicating the potential use of these compounds in catalysis (Gitis et al., 1994).
Fluorescence and Probing Applications
The synthesis of derivatives of "this compound" and their applications as fluorescent probes or in the development of hypoxia-activated prodrugs for cancer therapy show significant research interest. For instance, a study synthesized a Zn^2+ fluorescent probe based on modifications of the compound, indicating its potential in fluorescence-based applications (Wen-yao, 2012).
Anticorrosion Applications
Imidazole-based molecules, including derivatives of "this compound," have been studied for their corrosion inhibition properties on carbon steel in acid mediums. These studies reveal the compounds' effectiveness in protecting metal surfaces, highlighting the relationship between molecular structure and anticorrosion efficiency (Costa et al., 2021).
Pharmaceutical Chemistry
In the realm of pharmaceutical chemistry, research has explored the synthesis of compounds like "this compound" for potential medicinal applications. Although excluding direct drug use and side effects, these studies contribute to developing new therapeutic agents, such as selective COX-2 inhibitors, which are crucial for reducing inflammation with fewer gastrointestinal side effects compared to traditional NSAIDs (Tabatabai et al., 2012).
Safety and Hazards
Future Directions
Imidazoles have been the focus of recent research due to their wide range of applications, from pharmaceuticals and agrochemicals to dyes for solar cells and other optical applications . The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance .
Mechanism of Action
Target of Action
It’s known that imidazole derivatives, which this compound is a part of, are key components to functional molecules used in a variety of applications . They have been deployed in traditional applications in pharmaceuticals and agrochemicals .
Mode of Action
Imidazole derivatives are known to interact with multiple receptors, which can lead to a variety of biological effects .
Biochemical Pathways
Imidazole derivatives are known to be involved in a wide range of biological activities .
Pharmacokinetics
It’s known that the compound is a solid and its molecular weight is 12616 .
Result of Action
Imidazole derivatives are known to have a broad range of chemical and biological properties .
Action Environment
It’s known that the compound should be stored in a cool place and the container should be tightly closed .
Properties
IUPAC Name |
(3-ethylimidazol-4-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O/c1-2-8-5-7-3-6(8)4-9/h3,5,9H,2,4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRNCAMZAPFINSG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=NC=C1CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70629363 | |
Record name | (1-Ethyl-1H-imidazol-5-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70629363 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
215872-62-1 | |
Record name | 1-Ethyl-1H-imidazole-5-methanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=215872-62-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (1-Ethyl-1H-imidazol-5-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70629363 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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